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Compound of Interest

Compound Name: Cefatrizine propylene glycolate

CAS No.: 57235-40-2

Cat. No.: B1239539

Get Quote

Executive Summary & Scope
This technical guide outlines the protocol for performing antimicrobial susceptibility testing

(AST) on Cefatrizine Propylene Glycolate using the disc diffusion (Kirby-Bauer) method.[1]

Cefatrizine is a first-generation cephalosporin.[2][3] The propylene glycolate (PG) solvate form

is frequently utilized in pharmaceutical development to enhance stability and bioavailability

compared to the base molecule. However, for in vitro susceptibility testing, the dissociation of

the solvate and the specific molecular weight differences must be accounted for to ensure

accurate potency on the disc.

Target Audience: Pharmaceutical researchers, QC microbiologists, and assay development

scientists.

Scientific Background & Mechanism
Mechanism of Action

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1239539#bc-rfq
https://www.benchchem.com/product/b1239539/docs?utm_src=pdf-body#application-note-disc-diffusion-susceptibility-testing-for-cefatrizine-propylene-glycolate
https://www.bd.com/en-us/products-and-solutions/products/product-families/bd-bbl-sensi-disc-antimicrobial-susceptibility-test-discs
https://pubchem.ncbi.nlm.nih.gov/compound/Cefatrizine-propylene-glycolate
https://www.selleckchem.com/products/cefatrizine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239539?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cefatrizine exerts bactericidal activity by inhibiting bacterial cell wall synthesis.[4][5][6][7] It

binds to Penicillin-Binding Proteins (PBPs), specifically preventing the transpeptidation step of

peptidoglycan synthesis.[5][7][8] This leads to cell wall instability and lysis.[5][8]

The Propylene Glycolate Solvate Factor
Unlike standard Cefatrizine, the PG form (C

H

N

O

S

• C

H

O

) contains a propylene glycol moiety.[9]

Cefatrizine Base MW: ~462.5 g/mol [3]

Cefatrizine PG MW: ~538.6 g/mol [2]

Critical Application Note: When preparing susceptibility discs, you cannot simply weigh the PG

form as if it were the base. You must apply a purity and molecular weight correction to achieve

the standard 30 µg active moiety potency per disc.
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Figure 1: Mechanism of action pathway for Cefatrizine Propylene Glycolate, illustrating the

dissociation of the solvate prior to PBP binding.

Materials & Reagents
Component Specification Notes

Test Substance
Cefatrizine Propylene

Glycolate

Store desicated at -20°C.

Hygroscopic.

Solvent
Phosphate Buffer (pH 6.0) or

DMSO

See Section 4.1 for solubility

notes.

Blank Discs 6 mm Filter Paper Discs
High-grade cellulose (e.g.,

Whatman AA).

Media Mueller-Hinton Agar (MHA) pH 7.2–7.4; Depth 4mm.

Inoculum 0.5 McFarland Standard
Approx.[10]

CFU/mL.

QC Strains
S. aureus ATCC 25923E. coli

ATCC 25922
Essential for validation.

Protocol: Disc Preparation (Critical Step)
Commercial discs for Cefatrizine are rare; custom preparation is often required.

Stock Solution Preparation
The PG form is slightly soluble in water but solubility increases in dilute acid or organic

solvents.

Recommendation: Dissolve initially in a minimal volume of DMSO or Phosphate Buffer pH

6.0, then dilute with sterile distilled water.

Target Potency: 30 µg active Cefatrizine per disc.[10][11]

Calculation Formula: To prepare a stock solution for impregnating discs (e.g., 20 µL per disc):
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: Target concentration (e.g., 1500 µg/mL to deliver 30 µg in 20 µL).

: Ratio ~1.16 (Verify with specific CoA).

: As decimal (from CoA).

Impregnation
Place sterile blank discs (6 mm) into a sterile petri dish.

Pipette 20 µL of the stock solution onto the center of each disc.

Allow discs to dry in a biological safety cabinet (laminar flow) for 2-3 hours until completely

dry.

Storage: Store at -20°C with desiccant. Use within 1 week due to beta-lactam instability.

Protocol: Disc Diffusion Assay (Kirby-Bauer)[1][10]
Workflow Diagram
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Figure 2: Step-by-step workflow for the disc diffusion assay.

Detailed Steps
Inoculum: Prepare a direct colony suspension of the test organism in saline. Adjust turbidity

to 0.5 McFarland.

Plating: Within 15 minutes of adjustment, dip a sterile cotton swab into the suspension.

Rotate the swab against the tube wall to remove excess fluid. Streak the entire surface of the

MHA plate three times, rotating 60° each time.
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Application: Apply the Cefatrizine PG discs (30 µg) using sterile forceps or a dispenser.

Press gently to ensure agar contact.

Spacing: Keep discs 24 mm apart (center to center).

Incubation: Invert plates and incubate at 35 ± 2°C within 15 minutes of disc application.

Duration: 16–18 hours. (Do not extend beyond 18h as Cefatrizine degrades, potentially

affecting zone edges).

Data Interpretation & Breakpoints
Since Cefatrizine is a legacy antibiotic, modern CLSI M100 documents may not list specific

breakpoints for it. Researchers should use Cephalothin (Class Representative) breakpoints or

historical regression data.

Historical Regression Analysis
Based on Japanese chemotherapy studies (Kanazawa method), the relationship between Zone

Diameter (

) and MIC for Cefatrizine (30 µg disc) is approximated by: [12]

Note: This equation is for reference/research use. For clinical diagnostics, validate against local

strains.

Suggested Interpretive Criteria (Derived from Class I
Cephalosporins)

Category Zone Diameter (mm) Equivalent MIC (µg/mL)

Susceptible (S) 18 mm 8

Intermediate (I) 15 – 17 mm 16

Resistant (R) 14 mm 32

Criteria adapted from CLSI M100 standards for First-Generation Cephalosporins (Cephalothin).
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Quality Control (Self-Validating System)
To ensure the assay is valid, run these QC strains in parallel. If QC results fall outside these

ranges, patient/test results are invalid.

Organism Expected Zone Diameter (30 µg Disc)

S. aureus ATCC 25923 29 – 37 mm

E. coli ATCC 25922 15 – 21 mm

Note: If the Cefatrizine PG discs produce zones significantly smaller than these ranges,

suspect degradation of the stock solution or incorrect MW correction.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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